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Compound of Interest

Compound Name:
Ethyl triphenyl phosphonium

iodide

Cat. No.: B12807748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular and atomic properties of ethyl

triphenylphosphonium iodide, a vital reagent in synthetic organic chemistry. The information is

presented to support research and development activities where precise quantitative data is

paramount.

Core Molecular Data
Ethyl triphenylphosphonium iodide is a quaternary phosphonium salt. Its fundamental

molecular characteristics are summarized below.

Property Value Citation(s)

Molecular Formula C₂₀H₂₀IP [1][2][3][4][5]

Molecular Weight 418.25 g/mol [2][3][6]

CAS Number 4736-60-1 [1][2][6][7]

Synonyms
ETPPI, Phenylphosphonium

ethyl iodide
[2][3]

Appearance
Off-white to pale yellow

crystalline powder
[2]
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Verification of Molecular Weight
The molecular weight is derived from the sum of the atomic weights of its constituent atoms.

The chemical formula C₂₀H₂₀IP indicates the presence of 20 carbon atoms, 20 hydrogen

atoms, one phosphorus atom, and one iodine atom. The table below details the calculation

based on the standard atomic weights of these elements.

Element
(Symbol)

Quantity
Standard
Atomic Weight
(amu)

Total
Contribution
(amu)

Citation(s) for
Atomic Weight

Carbon (C) 20 ~12.011 240.220 [8][9][10][11]

Hydrogen (H) 20 ~1.008 20.160 [12][13][14]

Phosphorus (P) 1 ~30.974 30.974
[15][16][17][18]

[19]

Iodine (I) 1 ~126.904 126.904 [20][21][22][23]

Total ~418.258

Note: The calculated molecular weight of ~418.258 amu is consistent with the commonly cited

value of 418.25 g/mol .

Application in Synthesis: The Wittig Reaction
Ethyl triphenylphosphonium iodide is a key precursor for generating a phosphonium ylide, an

essential intermediate in the Wittig reaction.[3] This reaction is a cornerstone of organic

synthesis for creating alkenes from aldehydes or ketones.[2]

Ylide Generation: Ethyl triphenylphosphonium iodide is suspended in a suitable anhydrous

solvent (e.g., tetrahydrofuran, diethyl ether). A strong base (e.g., n-butyllithium, sodium

hydride) is added under an inert atmosphere (e.g., nitrogen, argon) to deprotonate the

phosphonium salt, forming the reactive ylide. The formation of the ylide is often indicated by

a distinct color change.

Reaction with Carbonyl: The aldehyde or ketone, dissolved in the same anhydrous solvent,

is added to the ylide solution, typically at a reduced temperature (e.g., 0 °C or -78 °C) to
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control the reaction rate and stereoselectivity.

Reaction Progression: The reaction mixture is allowed to warm to room temperature and

stirred for a period ranging from a few hours to overnight, monitored by techniques such as

Thin Layer Chromatography (TLC).

Quenching and Extraction: Upon completion, the reaction is quenched by adding water or a

saturated aqueous solution (e.g., ammonium chloride). The organic product is then extracted

using an appropriate organic solvent.

Purification: The combined organic layers are washed, dried, and concentrated. The final

alkene product is purified from the triphenylphosphine oxide byproduct using techniques like

column chromatography or distillation.

The following diagram illustrates the logical steps involved in performing a typical Wittig

reaction using ethyl triphenylphosphonium iodide.

Start Ethyl Triphenylphosphonium
Iodide in Anhydrous Solvent

Add Strong Base
(e.g., n-BuLi)

Step 1 Ylide Formation
(Intermediate)

Add Aldehyde
or Ketone

Step 2 Reaction & Stirring Aqueous Workup
& Extraction

Step 3 Purification
(e.g., Chromatography)

Step 4 Alkene Product

Click to download full resolution via product page

General workflow for the Wittig reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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